Cas no 1354028-52-6 ([1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester)

[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester is a chiral intermediate of interest in pharmaceutical synthesis, particularly for the development of peptidomimetics and protease inhibitors. Its structure features a stereochemically defined pyrrolidine core with a protected amine and a tert-butyl carbamate group, offering selective reactivity for further functionalization. The cyclopropylmethyl moiety enhances conformational rigidity, potentially improving target binding affinity. This compound is valuable for medicinal chemistry applications due to its compatibility with solid-phase peptide synthesis and its role in constructing constrained scaffolds. The tert-butyl ester protection ensures stability during synthetic manipulations while allowing controlled deprotection under mild acidic conditions. Its high purity and well-defined stereochemistry make it suitable for exploratory drug discovery research.
[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester structure
1354028-52-6 structure
Product Name:[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
CAS No:1354028-52-6
MF:C16H29N3O3
MW:311.419764280319
CID:2160016
Update Time:2025-05-20

[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • [1-((S)-2-amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
    • [1-((S)-2-aminopropanyl)pyrrolidin-3-ylmethyl]cyclopropylcarbamic acid tert-butyl ester
    • tert-Butyl ((1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)methyl)(cyclopropyl)carbamate
    • AM97285
    • [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
    • Inchi: 1S/C16H29N3O3/c1-11(17)14(20)18-8-7-12(9-18)10-19(13-5-6-13)15(21)22-16(2,3)4/h11-13H,5-10,17H2,1-4H3/t11-,12?/m0/s1
    • InChI Key: BMQYPODQRWUAGO-PXYINDEMSA-N
    • SMILES: O(C(C)(C)C)C(N(CC1CN(C([C@H](C)N)=O)CC1)C1CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Topological Polar Surface Area: 75.9

[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
083401-500mg
1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester
1354028-52-6
500mg
£854.00 2022-03-01
Chemenu
CM499254-1g
tert-Butyl((1-((S)-2-aminopropanoyl)pyrrolidin-3-yl)methyl)(cyclopropyl)carbamate
1354028-52-6 97%
1g
$1695 2023-01-01

[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester Related Literature

Additional information on [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester

[1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester

The compound with CAS No. 1354028-52-6, known as [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester, is a complex organic molecule with significant potential in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which includes a pyrrolidine ring, a cyclopropane group, and a tert-butyl ester moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the pyrrolidine ring is known to confer stability and bioavailability to molecules, while the cyclopropane group can enhance the molecule's ability to interact with biological targets. The tert-butyl ester moiety further adds to the molecule's versatility, as it can be easily modified or removed during synthetic processes to yield desired products.

One of the key features of this compound is its stereochemistry, particularly at the (S)-configuration of the amino-propionyl group. Stereochemistry plays a crucial role in determining the biological activity of molecules, and this compound's specific configuration may contribute to its effectiveness in binding to target proteins or enzymes. Recent research has demonstrated that such stereo-specific compounds can exhibit superior pharmacokinetic properties compared to their non-stereospecific counterparts.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling, cyclization, and esterification reactions. The synthesis typically begins with the preparation of the amino-propionyl-pyrrolidine intermediate, which is then coupled with the cyclopropyl group using appropriate coupling agents. The final step involves the introduction of the tert-butyl ester group, which can be achieved through standard esterification techniques.

The application of this compound extends beyond its role as an intermediate in drug development. It has also been explored for its potential in materials science and catalysis. For example, researchers have investigated its ability to act as a chiral catalyst in asymmetric synthesis reactions. The compound's chiral center provides a platform for inducing asymmetry in otherwise symmetric reactions, making it a promising candidate for enantioselective catalysis.

Moreover, this compound has been studied for its potential in peptide-based drug delivery systems. The combination of its structural features allows for the design of self-assembling peptides that can form nanofiber scaffolds or hydrogels for drug delivery applications. These scaffolds can provide controlled release profiles for therapeutic agents, enhancing their efficacy and reducing side effects.

In conclusion, [1-((S)-2-Amino-propionyl)-pyrrolidin-3-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1354028-52-6) is a versatile and intriguing molecule with wide-ranging applications in chemistry and biology. Its unique structure, stereochemistry, and functional groups make it an invaluable tool in modern chemical research and development.

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